Cas no 1951444-38-4 (Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol hcl)

• Product Name: Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol hcl
• CAS No: 1951444-38-4
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• MDL: MFCD28119149
• CID: 4632889
• Update Time: 2025-11-01

Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol hcl Chemical and Physical Properties

Names and Identifiers

• Cis-4-Methyl-3-(Trifluoromethyl)Piperidin-3-Ol Hydrochloride(WX601583)
• CIS-4-METHYL-3-(TRIFLUOROMETHYL)PIPERIDIN-3-OL HCL
• Cis-4-Methyl-3-(Trifluoromethyl)Piperidin-3-Ol Hydrochloride
• Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol hcl

• MDL： MFCD28119149
• Inchi： 1S/C7H12F3NO.ClH/c1-5-2-3-11-4-6(5,12)7(8,9)10;/h5,11-12H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： ZBBAHTMOCURVRQ-IBTYICNHSA-N
• SMILES： C([C@@]1(CNCC[C@H]1C)O)(F)(F)F.Cl

Additional information on Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol hcl

Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl and Its Significance in Modern Chemical Biology

The compound with the CAS number 1951444-38-4, known as Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl, represents a fascinating molecule in the realm of chemical biology. This piperidine derivative, characterized by its unique structural and electronic properties, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. The presence of a trifluoromethyl group and a methyl substituent on the piperidine ring imparts distinct physicochemical properties that make it a valuable scaffold for designing novel bioactive molecules.

In the context of drug discovery, the stereochemistry of piperidine derivatives plays a crucial role in determining their biological activity. The Cis configuration of Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl contributes to its specific interactions with biological targets, which is a critical factor in the design of high-affinity ligands. Recent studies have highlighted the importance of such stereochemical features in optimizing drug-like properties, including solubility, metabolic stability, and target specificity.

The trifluoromethyl group is a well-documented pharmacophore that enhances the lipophilicity and metabolic stability of small molecules. This modification is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a challenge. The incorporation of a trifluoromethyl group into Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl not only improves its pharmacokinetic profile but also modulates its electronic properties, making it an attractive candidate for further derivatization.

Moreover, the hydrochloride salt form (HCl) of this compound enhances its solubility in aqueous media, which is essential for formulation development and bioavailability studies. Solubility is a critical parameter in drug development, as it directly influences the bioavailability and therapeutic efficacy of a drug. The salt form also improves the stability of the compound during storage and transportation, making it more practical for industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies using Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl have revealed its potential as a scaffold for inhibiting various enzymes and receptors involved in inflammatory and neurological disorders. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

In vitro studies have demonstrated the pharmacological potential of derivatives related to Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl. For instance, modifications at the 4-methyl position have been shown to modulate receptor binding affinity and selectivity. Such structural variations are crucial for optimizing lead compounds into viable drugs. The trifluoromethyl group's ability to engage in hydrophobic interactions with aromatic residues in protein binding pockets has been particularly noteworthy in these studies.

The development of novel therapeutic agents often involves iterative optimization cycles to enhance potency, selectivity, and safety profiles. The unique structural features of Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl make it an excellent starting point for such endeavors. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can rapidly generate libraries of derivatives for testing against various biological targets.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. Their versatility as scaffolds for drug discovery has led to several successful marketed drugs targeting diverse therapeutic areas. The compound's structural motif is found in several FDA-approved medications, underscoring its importance in modern pharmacology. As research continues to uncover new biological pathways and targets, compounds like Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl will continue to play a pivotal role in addressing unmet medical needs.

The synthesis of complex organic molecules has become more efficient with advancements in synthetic methodologies. Modern techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled rapid construction of intricate molecular frameworks. These innovations have reduced synthetic costs and timelines, making it feasible to explore more derivatives from scaffolds like Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl. Such progress is essential for accelerating drug discovery pipelines.

In conclusion, Cis-4-methyl-3-(trifluoromethyl)piperidin-3-ol HCl (CAS no: 1951444-38-4) exemplifies the importance of structural diversity in pharmaceutical research. Its unique combination of stereochemistry, functional groups, and physicochemical properties positions it as a promising scaffold for developing novel bioactive molecules. As our understanding of disease mechanisms evolves, compounds like this will continue to be instrumental in addressing complex therapeutic challenges.